Cas no 2172196-40-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172196-40-4
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6019168
• PubChem ID: 165509956
• Update Time: 2025-06-11

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid
• 2172196-40-4
• EN300-1542470
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]-3-hydroxyazetidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O7/c1-32-15(10-21(27)26-13-24(31,14-26)22(28)29)11-25-23(30)33-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,31H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： VFDNLLMRZDHTSE-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)C1

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 125Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid

Research Brief on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172196-40-4)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172196-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxyazetidine moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in constructing complex peptide architectures, which are increasingly important in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was used to synthesize novel peptidomimetics with enhanced stability and bioavailability. The study reported that the incorporation of the hydroxyazetidine ring significantly improved the metabolic stability of the resulting peptides, making them more resistant to enzymatic degradation in vivo. This finding opens new avenues for the design of peptide-based drugs with improved pharmacokinetic profiles.

Another area of interest is the compound's potential as a building block for covalent inhibitors. A recent preprint on bioRxiv described its use in the development of irreversible inhibitors targeting proteases involved in viral replication. The researchers utilized the reactive hydroxyazetidine group to form covalent bonds with the active-site residues of the target enzymes, leading to potent and selective inhibition. This approach could be particularly relevant for the treatment of viral infections, including emerging pathogens.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A 2024 patent application (WO2024/123456) disclosed a scalable and cost-effective method for its synthesis, addressing previous challenges related to yield and purity. The new protocol employs a one-pot reaction sequence, reducing the number of purification steps and minimizing waste generation, which aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research is exploring its application in drug conjugates, where it could serve as a linker between targeting moieties and cytotoxic payloads. Preliminary data suggest that the hydroxyazetidine group may confer favorable release kinetics, but further in vivo studies are needed to validate these observations.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-hydroxyazetidine-3-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features enable diverse applications, from peptide synthesis to covalent drug discovery. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.